Cas no 62002-81-7 (Butanedioic acid, dodecyl-, 4-cyclohexyl ester)

• Product Name: Butanedioic acid, dodecyl-, 4-cyclohexyl ester
• CAS No: 62002-81-7
• MF: C₂₂H₃₉O₄
• MW: 367.542667627335
• CID: 460950
• PubChem ID: 71390727
• Update Time: 2025-04-19

Butanedioic acid, dodecyl-, 4-cyclohexyl ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, dodecyl-, 4-cyclohexyl ester
• 3-cyclohexyloxycarbonylpentadecanoate
• 3-[(CYCLOHEXYLOXY)CARBONYL]PENTADECANOATE
• 62002-81-7
• DTXSID20812627

• Inchi： 1S/C22H40O4/c1-2-3-4-5-6-7-8-9-10-12-15-19(18-21(23)24)22(25)26-20-16-13-11-14-17-20/h19-20H,2-18H2,1H3,(H,23,24)/p-1
• InChI Key： QMMJOLGMDWSHCV-UHFFFAOYSA-M
• SMILES： O(C(C(CC(=O)[O-])CCCCCCCCCCCC)=O)C1CCCCC1

Computed Properties

• Exact Mass: 367.28497
• Monoisotopic Mass: 367.28483472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 15
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.4
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.43